Cas no 2649086-80-4 (1,2-difluoro-4-isocyanato-3-methoxybenzene)

• Product Name: 1,2-difluoro-4-isocyanato-3-methoxybenzene
• CAS No: 2649086-80-4
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• CID: 6241055
• PubChem ID: 165618692
• Update Time: 2025-05-20

1,2-difluoro-4-isocyanato-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-difluoro-4-isocyanato-3-methoxybenzene
• EN300-1844048
• 2649086-80-4

• Inchi： 1S/C8H5F2NO2/c1-13-8-6(11-4-12)3-2-5(9)7(8)10/h2-3H,1H3
• InChI Key： IXQQHFOTNJHIBY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)N=C=O)F

Computed Properties

• Exact Mass: 185.02883473g/mol
• Monoisotopic Mass: 185.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.7Ų

Additional information on 1,2-difluoro-4-isocyanato-3-methoxybenzene

1,2-Difluoro-4-isocyanato-3-methoxybenzene: A Comprehensive Overview

1,2-Difluoro-4-isocyanato-3-methoxybenzene, also known by its CAS number 2649086-80-4, is a highly specialized organic compound with a unique combination of functional groups that make it a valuable molecule in various chemical and industrial applications. This compound is characterized by its benzene ring structure, which is substituted with fluorine atoms at positions 1 and 2, an isocyanato group at position 4, and a methoxy group at position 3. The presence of these groups imparts distinct chemical properties, making it a subject of interest in both academic research and industrial settings.

The structure of 1,2-difluoro-4-isocyanato-3-methoxybenzene is particularly notable for its electronic effects. The fluorine atoms at positions 1 and 2 contribute to the molecule's electron-withdrawing properties, while the methoxy group at position 3 introduces an electron-donating effect through resonance. This balance of electronic effects influences the reactivity of the isocyanato group at position 4, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 1,2-difluoro-4-isocyanato-3-methoxybenzene in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing polyurethanes with enhanced thermal stability and mechanical properties. The isocyanato group's reactivity allows for the formation of strong covalent bonds with hydroxyl-containing compounds, making it ideal for polymer applications.

In addition to its role in polymer chemistry, 1,2-difluoro-4-isocyanato-3-methoxybenzene has shown promise in drug discovery efforts. Its unique structure enables it to act as a scaffold for designing bioactive molecules with potential therapeutic applications. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for pharmacological research.

The synthesis of 1,2-difluoro-4-isocyanato-3-methoxybenzene involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. Fluorination and methylation steps are carefully controlled to ensure high purity and yield. The final step involves the introduction of the isocyanato group through a reaction with phosgene or other suitable reagents.

The physical properties of CAS 2649086-80-4 are well-documented, including its melting point, boiling point, and solubility characteristics. These properties are critical in determining its suitability for various applications. For example, its relatively high melting point makes it suitable for use in high-temperature environments, while its solubility in organic solvents facilitates its handling during synthesis and purification.

In terms of safety considerations, 1,2-difluoro-4-isocyanato-3-methoxybenzene should be handled with care due to its potential to release toxic fumes when exposed to heat or open flames. Proper ventilation and personal protective equipment are essential when working with this compound to ensure occupational safety.

The demand for CAS 2649086-80-4 has grown significantly in recent years due to its versatility across multiple industries. Its use in specialty chemicals, pharmaceutical intermediates, and advanced materials continues to expand as researchers uncover new applications for this remarkable compound.